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Compound of Interest

Compound Name:
2-(3-iodophenyl)ethan-1-amine

hydrochloride

CAS No.: 90555-84-3

Cat. No.: B2746123

Get Quote

The phenethylamine scaffold is a cornerstone of neuropharmacology, forming the structural

basis for endogenous neurotransmitters like dopamine and norepinephrine, as well as a vast

array of synthetic psychoactive and therapeutic agents.[1][2] The strategic modification of this

core structure allows for the fine-tuning of pharmacological activity, influencing selectivity for

specific molecular targets within the central nervous system (CNS). The compound 2-(3-

iodophenyl)ethan-1-amine serves as a particularly compelling starting point for drug discovery

programs.

The presence of an iodine atom on the phenyl ring offers two distinct advantages. Firstly,

halogenation, particularly at the para-position, is known to significantly increase the acute

toxicity of phenylethylamines, a factor that must be carefully considered and managed in drug

design.[3] More strategically, the iodine atom provides a versatile chemical handle for further

synthetic elaboration and, critically, for the introduction of positron-emitting radionuclides. This

makes this scaffold exceptionally well-suited for the development of Positron Emission

Tomography (PET) imaging agents, which are invaluable tools for both preclinical research and

clinical diagnostics.[4][5]
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This guide provides a comprehensive overview of the preclinical evaluation pipeline for novel

compounds derived from this scaffold, with a primary focus on their potential as modulators of

monoamine transporters and their application in the context of neurodegenerative disorders

such as Parkinson's disease. As a Senior Application Scientist, the following sections are

designed not merely as a list of procedures, but as a validated, logical progression of

experiments, explaining the causality behind each step and providing a framework for

generating a robust data package for investigational new drug (IND) submission.

Section 1: Synthesis and Chemical Characterization
The journey of any novel compound begins with its synthesis. The 2-(3-iodophenyl)ethan-1-

amine core can be synthesized through various established methods, with reductive amination

being a common and efficient route.[6] Further derivatization allows for the exploration of the

structure-activity relationship (SAR).

General Synthetic Pathway: Reductive Amination
A prevalent strategy involves the reductive amination of a corresponding ketone, 2-(3-

iodophenyl)ethan-1-one. This two-step, one-pot reaction provides a reliable method for

producing primary, secondary, and tertiary amines.
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2-(3-iodophenyl)ethan-1-one
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Workflow for Reductive Amination Synthesis.
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Mechanism of Dopamine Transporter (DAT) Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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